N-(2,4-dichlorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: N-(2,4-dichlorophenyl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C13H12Cl2N2O2/c1-3-10-12(7(2)19-17-10)13(18)16-11-5-4-8(14)6-9(11)15/h4-6H,3H2,1-2H3,(H,16,18)
• InChI Key: NARNFMJFEBMPKX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NC2=C(C=C(C=C2)Cl)Cl)C
• Molecular Formula: C13H12Cl2N2O2
• Molecular Weight: 299.15 g/mol

Description

N-(2,4-dichlorophenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide, commonly known as DCMF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including neuroscience and cancer research. DCMF is a synthetic molecule that belongs to the class of isoxazolecarboxamide derivatives and has been extensively studied for its biological properties.

Mechanism of Action

The mechanism of action of DCMF is not fully understood, but it is believed to act through multiple pathways. DCMF has been shown to activate the Nrf2-ARE signaling pathway, which regulates the expression of antioxidant enzymes and protects against oxidative stress. It also inhibits the activity of the enzyme glycogen synthase kinase-3β (GSK-3β), which plays a role in the regulation of neuronal survival and plasticity.
Biochemical and Physiological Effects:
DCMF has been found to have various biochemical and physiological effects. It has been shown to increase the expression of antioxidant enzymes, such as heme oxygenase-1 (HO-1) and superoxide dismutase (SOD), which protect cells from oxidative damage. DCMF has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in neuronal survival and plasticity.

Advantages and Limitations for Lab Experiments

One of the advantages of using DCMF in lab experiments is its ability to cross the blood-brain barrier, which makes it an effective tool for studying the effects of oxidative stress on the brain. However, DCMF has some limitations, including its low solubility in water and its potential toxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on DCMF. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. DCMF has been shown to have neuroprotective effects and enhance synaptic plasticity, which may be beneficial in these conditions. Another area of interest is its potential use in cancer research. DCMF has been found to inhibit the growth of various cancer cell lines, and further research could explore its potential as a cancer treatment. Additionally, research could focus on optimizing the synthesis of DCMF to improve its solubility and reduce its toxicity.

Scientific Research Applications

DCMF has been widely studied for its potential applications in neuroscience research. It has been shown to have a neuroprotective effect against various neurotoxic agents, including glutamate and hydrogen peroxide, by inhibiting the production of reactive oxygen species and reducing oxidative stress. DCMF has also been found to enhance synaptic plasticity, which is essential for learning and memory processes.